Cas no 150749-29-4 (Quinoline, 1-ethyl-1,2-dihydro-7-methoxy-2,2,4-trimethyl-)

• Product Name: Quinoline, 1-ethyl-1,2-dihydro-7-methoxy-2,2,4-trimethyl-
• CAS No: 150749-29-4
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 1322738
• PubChem ID: 15451102
• Update Time: 2025-07-15

Quinoline, 1-ethyl-1,2-dihydro-7-methoxy-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1-ethyl-1,2-dihydro-7-methoxy-2,2,4-trimethyl-
• SCHEMBL1917162
• 1-ethyl-7-methoxy-2,2,4-trimethyl-1,2-dihydroquinoline
• 150749-29-4
• F97166
• N-ethyl-2,2,4-trimethyl-7-methoxy-1,2-dihydroquinoline
• JXFTUOGJKPHKSP-UHFFFAOYSA-N

• Inchi： 1S/C15H21NO/c1-6-16-14-9-12(17-5)7-8-13(14)11(2)10-15(16,3)4/h7-10H,6H2,1-5H3
• InChI Key： JXFTUOGJKPHKSP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C)=CC(C)(C)N(CC)C=2C=1

Computed Properties

• Exact Mass: 231.16243
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47

Additional information on Quinoline, 1-ethyl-1,2-dihydro-7-methoxy-2,2,4-trimethyl-

Quinoline Derivative: 1-Ethyl-1,2-dihydro-7-methoxy-2,2,4-trimethylquinoline (CAS No. 150749-29-4)

1-Ethyl-1,2-dihydro-7-methoxy-2,2,4-trimethylquinoline, identified by its Chemical Abstracts Service (CAS) number 150749-29-4, is a structurally complex heterocyclic compound belonging to the quinoline family. This derivative has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features and potential therapeutic applications. The presence of multiple substituents, including ethyl, methoxy, and isopropyl groups, contributes to its distinct chemical properties and biological activities.

The quinoline scaffold is renowned for its broad spectrum of biological activities, with many derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The specific arrangement of substituents in 1-ethyl-1,2-dihydro-7-methoxy-2,2,4-trimethylquinoline influences its interaction with biological targets, making it a promising candidate for further investigation. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound with high precision.

One of the most compelling aspects of 1-Ethyl-1,2-dihydro-7-methoxy-2,2,4-trimethylquinoline is its potential in the development of novel therapeutic agents. Studies have suggested that this compound may exhibit inhibitory effects on various enzymes and receptors involved in cancer progression. For instance, preliminary in vitro studies have demonstrated its ability to interfere with kinases and other signaling pathways that are critical for tumor growth and metastasis. These findings align with the growing interest in quinoline derivatives as chemotherapeutic agents.

The methoxy group at the 7-position of the quinoline ring is particularly noteworthy, as it has been shown to enhance the solubility and bioavailability of quinoline-based drugs. Additionally, the ethyl and isopropyl substituents at the 1- and 2-positions contribute to the steric environment of the molecule, which can be fine-tuned to optimize interactions with biological targets. This structural versatility makes 1-Ethyl-1,2-dihydro-7-methoxy-2,2,4-trimethylquinoline a valuable scaffold for drug design.

In recent years, there has been a surge in research focused on developing next-generation antimalarial drugs due to the emergence of drug-resistant strains of *Plasmodium falciparum*. Quinoline derivatives have long been recognized for their efficacy against malaria parasites. The unique structural features of 1-Ethyl-1,2-dihydro-7-methoxy-2,2,4-trimethylquinoline suggest that it may possess antimalarial properties comparable to or even superior to existing drugs like chloroquine and mefloquine. Further preclinical studies are warranted to validate these hypotheses.

The synthesis of 1-Ethyl-1,2-dihydro-7-methoxy-2,2,4-trimethylquinoline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity. For example, catalytic hydrogenation techniques have been utilized to introduce the dihydro moiety into the quinoline ring. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites.

The pharmacokinetic properties of 1-Ethyl-1,2-dihydro-7-methoxy-2,2,4-trimethylquinoline are also of great interest. In vivo studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves within the body and for predicting its clinical efficacy and safety. Preliminary data suggest that this derivative exhibits moderate oral bioavailability and a reasonable half-life in animal models.

One of the key challenges in developing new drugs is overcoming issues related to toxicity and side effects. However,1-Ethyl-1,2-dihydro-7-methoxy-2,2,4-trimethylquinoline has shown promise in early toxicity assessments. Its structural analogs have demonstrated low toxicity at therapeutic doses in preclinical models. Further toxicological studies are necessary to confirm these findings and to identify any potential long-term adverse effects.

The role of Quinoline derivatives in addressing global health issues cannot be overstated. These compounds continue to be a cornerstone in the fight against infectious diseases such as malaria and tuberculosis. The development of new derivatives like 1-Ethyl-1,2-dihydro-7-methoxy-2，trimethylquinoline (CAS No. 15074929) 14929 represents a significant step forward in this endeavor。 By leveraging cutting-edge chemical synthesis techniques and computational methods， researchers are paving the way for more effective treatments that can save lives worldwide。